![molecular formula C12H12O6 B1587295 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone CAS No. 64198-16-9](/img/no-structure.png)
3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone
Overview
Description
3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone is a useful research compound. Its molecular formula is C12H12O6 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
The exact mass of the compound 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3A,3b,6a,6b-tetramethylcyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone involves the cyclization of a suitable precursor molecule followed by oxidation to form the tetraone.", "Starting Materials": [ "2,5-dimethylfuran", "2,3-dimethylbutadiene", "Pd/C", "NaBH4", "H2O2", "Acetic acid", "Sodium acetate", "Methanol", "Toluene" ], "Reaction": [ "Step 1: Synthesis of precursor molecule - 2,5-dimethylfuran is reacted with 2,3-dimethylbutadiene in the presence of Pd/C catalyst to form the precursor molecule.", "Step 2: Cyclization - The precursor molecule is cyclized using a suitable cyclization agent to form the cyclobutadiene intermediate.", "Step 3: Oxidation - The cyclobutadiene intermediate is oxidized using H2O2 in the presence of acetic acid and sodium acetate to form the tetraone product.", "Step 4: Purification - The crude product is purified using column chromatography with a suitable solvent system such as methanol-toluene." ] } | |
CAS RN |
64198-16-9 |
Molecular Formula |
C12H12O6 |
Molecular Weight |
252.22 g/mol |
IUPAC Name |
1,2,6,7-tetramethyl-4,9-dioxatricyclo[5.3.0.02,6]decane-3,5,8,10-tetrone |
InChI |
InChI=1S/C12H12O6/c1-9-5(13)17-6(14)10(9,2)12(4)8(16)18-7(15)11(9,12)3/h1-4H3 |
InChI Key |
GTDPSWPPOUPBNX-UHFFFAOYSA-N |
SMILES |
CC12C(=O)OC(=O)C1(C3(C2(C(=O)OC3=O)C)C)C |
Canonical SMILES |
CC12C(=O)OC(=O)C1(C3(C2(C(=O)OC3=O)C)C)C |
Pictograms |
Irritant |
Origin of Product |
United States |
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